Cas no 876723-96-5 (1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 876723-96-5
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• CID: 6221668
• PubChem ID: 3159990
• Update Time: 2025-11-12

1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-(2-ethylphenyl)-4-(1-methyl-1H-benzimidazol-2-yl)pyrrolidin-2-one
• AKOS016166183
• 2-Pyrrolidinone, 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzimidazol-2-yl)-
• UQIOWOFZTAGIII-UHFFFAOYSA-N
• F3243-0804
• AKOS000587160
• 1-(2-ethylphenyl)-4-(1-methyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2-ethylphenyl)-4-(1-methylbenzimidazol-2-yl)pyrrolidin-2-one
• 876723-96-5

• Inchi： 1S/C20H21N3O/c1-3-14-8-4-6-10-17(14)23-13-15(12-19(23)24)20-21-16-9-5-7-11-18(16)22(20)2/h4-11,15H,3,12-13H2,1-2H3
• InChI Key： UQIOWOFZTAGIII-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2C)CN1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 319.168462302g/mol
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 876723-96-5)

The compound 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 876723-96-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a pyrrolidin-2-one core linked to a 2-ethylphenyl group and a 1-methyl-1H-1,3-benzodiazol-2-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one aligns with this trend, as its heterocyclic framework offers versatility in drug design. The compound's CAS No. 876723-96-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its potential to interact with biological targets such as enzymes and receptors has sparked curiosity among scientists exploring structure-activity relationships (SAR).

From a synthetic perspective, the preparation of 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one involves multi-step organic transformations, including cyclization and cross-coupling reactions. These methods are often optimized for yield and purity, as the compound's efficacy in biological assays depends on its chemical integrity. The 2-ethylphenyl substituent, for instance, is critical for lipophilicity, while the benzodiazole ring may contribute to π-stacking interactions with proteins. Such insights are valuable for researchers designing next-generation pharmaceuticals.

The compound's potential extends beyond therapeutics. In material science, its aromatic and heterocyclic components could be exploited for developing organic semiconductors or fluorescent probes. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance. Searches for "CAS 876723-96-5 applications" or "benzodiazole derivatives in drug discovery" highlight the growing interest in this niche. Furthermore, its stability under physiological conditions makes it a viable candidate for in vivo studies, a topic frequently queried in scientific forums.

Quality control and analytical characterization of 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one are paramount. Techniques like HPLC, NMR, and mass spectrometry are employed to verify its identity and purity. These protocols ensure reproducibility in research, a concern often raised by laboratories sourcing the compound. The CAS No. 876723-96-5 serves as a universal identifier, streamlining procurement and data sharing across global research networks.

In conclusion, 1-(2-ethylphenyl)-4-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with its potential in drug development and material science, positions it as a compound of enduring interest. As researchers continue to unravel its properties, its CAS No. 876723-96-5 will remain a key reference in scientific literature, bridging gaps between discovery and application.